Cas no 1249834-47-6 (4-Methyl-2-phenyl-1,3-thiazol-5-amine)

• Product Name: 4-Methyl-2-phenyl-1,3-thiazol-5-amine
• CAS No: 1249834-47-6
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 5039785
• PubChem ID: 62076990
• Update Time: 2026-02-28

4-Methyl-2-phenyl-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-phenyl-1,3-thiazol-5-amine
• NE29976
• EN300-133161
• BS-44712
• SCHEMBL7688360
• CS-0162921
• 1249834-47-6
• E74620
• AKOS011355620
• 4-Methyl-2-phenyl-1,3-thiazol-5-amine

• Inchi： 1S/C10H10N2S/c1-7-9(11)13-10(12-7)8-5-3-2-4-6-8/h2-6H,11H2,1H3
• InChI Key： LYUISGYCYRYZPX-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 370.0±34.0 °C at 760 mmHg
• Flash Point: 177.6±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Methyl-2-phenyl-1,3-thiazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methyl-2-phenyl-1,3-thiazol-5-amine

Professional Introduction to 4-Methyl-2-phenyl-1,3-thiazol-5-amine (CAS No. 1249834-47-6)

4-Methyl-2-phenyl-1,3-thiazol-5-amine, identified by its CAS number 1249834-47-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a thiazole core, which is a well-known scaffold in drug development, often contributing to its bioactivity and pharmacological relevance.

The molecular structure of 4-Methyl-2-phenyl-1,3-thiazol-5-amine consists of a sulfur-containing five-membered ring fused with an imidazole-like moiety. This configuration imparts distinct electronic and steric characteristics, making it a versatile building block for synthesizing more complex molecules. The presence of both methyl and phenyl substituents further enhances its chemical diversity, enabling modifications that can fine-tune its biological activity.

In recent years, there has been growing interest in thiazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiazole ring exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, 4-Methyl-2-phenyl-1,3-thiazol-5-amine has shown promise in preliminary screenings as a potential lead compound for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The nitrogen and sulfur atoms in the thiazole ring can form hydrogen bonds and coordinate with metal ions, which are crucial for enzyme inhibition and receptor binding. Additionally, the phenyl group provides a hydrophobic surface that can enhance membrane permeability and binding affinity. These features make 4-Methyl-2-phenyl-1,3-thiazol-5-amine an attractive candidate for further investigation.

Recent research has focused on leveraging computational methods to predict the bioactivity of thiazole derivatives like 4-Methyl-2-phenyl-1,3-thiazol-5-amine. Molecular docking studies have identified potential binding sites on target proteins, suggesting mechanisms of action such as enzyme inhibition or modulation of signaling pathways. These computational insights have guided experimental efforts to optimize the compound's structure for improved efficacy and selectivity.

The synthesis of 4-Methyl-2-phenyl-1,3-thiazol-5-am ine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the thiazole ring through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the methyl and phenyl groups at strategic positions to achieve the desired molecular architecture. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been employed to enhance yield and purity.

The pharmacological profile of 4-Methyl -2 -phenyl -1 ,3 -th i az ol -5 -am ine is still under active investigation, but early findings are promising. In vitro studies have revealed interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. These interactions suggest that the compound may exert therapeutic effects by modulating key biological processes. Further preclinical studies are necessary to validate these findings and explore potential side effects or toxicity profiles.

The development of new drugs relies heavily on access to high-quality starting materials like 4-Methyl -2 -phenyl -1 ,3 -th i az ol -5 -am ine. Manufacturers specializing in fine chemicals have developed robust synthetic routes to ensure consistent supply for research purposes. Quality control measures are stringent to guarantee that researchers receive compounds with high purity and reliability, which are critical for accurate experimental outcomes.

The future prospects for 4-Methyl -2 -phenyl -1 ,3 -th i az ol -5 -am ine appear bright as more research unfolds. Its unique structural features and demonstrated bioactivity make it a valuable asset in drug discovery pipelines. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential as a therapeutic agent. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.